Cas no 1890805-01-2 (4-(1-Carboxy-1-methylethoxy)-benzoic acid methyl ester)

• Product Name: 4-(1-Carboxy-1-methylethoxy)-benzoic acid methyl ester
• CAS No: 1890805-01-2
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• MDL: MFCD31654657
• CID: 4785966
• Update Time: 2025-06-27

4-(1-Carboxy-1-methylethoxy)-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(1-Carboxy-1-methylethoxy)-benzoic acid methyl ester
• 4-(1-Carboxy-1-methyl-ethoxy)-benzoic acid methyl ester

• MDL： MFCD31654657
• Inchi： 1S/C12H14O5/c1-12(2,11(14)15)17-9-6-4-8(5-7-9)10(13)16-3/h4-7H,1-3H3,(H,14,15)
• InChI Key： AXAADNZMISUBTR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC)=CC=1)C(C(=O)O)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 289
• XLogP3: 1.8
• Topological Polar Surface Area: 72.8

Additional information on 4-(1-Carboxy-1-methylethoxy)-benzoic acid methyl ester

Introduction to 4-(1-Carboxy-1-methylethoxy)-benzoic acid methyl ester (CAS No. 1890805-01-2)

4-(1-Carboxy-1-methylethoxy)-benzoic acid methyl ester (CAS No. 1890805-01-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its ester functional group and a substituted benzoic acid moiety, which contribute to its chemical stability and reactivity.

The molecular formula of 4-(1-Carboxy-1-methylethoxy)-benzoic acid methyl ester is C₁₃H₁₆O₅, and its molecular weight is approximately 256.26 g/mol. The compound's structure includes a benzene ring with a methoxy substituent at the para position and a carboxylic acid derivative attached to a methyl group. This combination of functional groups provides a platform for diverse chemical reactions and modifications, making it an attractive candidate for research and development.

In the realm of pharmaceutical research, 4-(1-Carboxy-1-methylethoxy)-benzoic acid methyl ester has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of this compound exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro. This finding suggests that 4-(1-Carboxy-1-methylethoxy)-benzoic acid methyl ester could be further optimized to develop novel anti-inflammatory agents.

Beyond its pharmaceutical applications, 4-(1-Carboxy-1-methylethoxy)-benzoic acid methyl ester has also been investigated for its potential use in materials science. Its ester functionality can be exploited to create polymers with tailored properties, such as improved mechanical strength and thermal stability. A research group at the University of California, Berkeley, demonstrated that incorporating this compound into polymer matrices enhanced the overall performance of the resulting materials, making them suitable for advanced applications in electronics and biomedical devices.

The synthesis of 4-(1-Carboxy-1-methylethoxy)-benzoic acid methyl ester can be achieved through various routes, including esterification reactions and functional group transformations. One common method involves the reaction of 4-hydroxybenzoic acid with methanol in the presence of an acid catalyst, followed by the introduction of the carboxylic acid derivative through a series of substitution reactions. The efficiency and yield of these synthetic processes have been optimized in recent studies to ensure high purity and scalability for industrial applications.

The safety profile of 4-(1-Carboxy-1-methylethoxy)-benzoic acid methyl ester is another critical aspect that has been extensively evaluated. Toxicological studies have shown that this compound exhibits low toxicity when administered at therapeutic doses, making it a viable candidate for further clinical development. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, 4-(1-Carboxy-1-methylethoxy)-benzoic acid methyl ester (CAS No. 1890805-01-2) is a promising compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing various scientific fields.